Cas no 1805454-70-9 (4-Amino-2-chloro-3-(trifluoromethyl)benzamide)

• Product Name: 4-Amino-2-chloro-3-(trifluoromethyl)benzamide
• CAS No: 1805454-70-9
• MF: C₈H₆ClF₃N₂O
• MW: 238.594251155853
• CID: 4960187
• Update Time: 2025-05-19

4-Amino-2-chloro-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-3-(trifluoromethyl)benzamide

• Inchi： 1S/C8H6ClF3N2O/c9-6-3(7(14)15)1-2-4(13)5(6)8(10,11)12/h1-2H,13H2,(H2,14,15)
• InChI Key： OFZDJHGRCTVAQH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=O)C=CC(=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 1.6
• Topological Polar Surface Area: 69.1

Additional information on 4-Amino-2-chloro-3-(trifluoromethyl)benzamide

4-Amino-2-chloro-3-(trifluoromethyl)benzamide: A Comprehensive Overview

4-Amino-2-chloro-3-(trifluoromethyl)benzamide, also known by its CAS registry number 1805454-70-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzamides, which are derivatives of benzoic acid with an amide functional group. The molecule features a benzene ring substituted with an amino group at position 4, a chlorine atom at position 2, and a trifluoromethyl group at position 3. These substituents contribute to the compound's unique chemical properties and potential applications.

The structure of 4-Amino-2-chloro-3-(trifluoromethyl)benzamide is characterized by its aromatic benzene ring, which serves as the central framework. The amino group (-NH₂) at position 4 imparts basicity and hydrogen bonding capabilities, while the chlorine atom at position 2 introduces electron-withdrawing effects, enhancing the compound's reactivity. The trifluoromethyl group (-CF₃) at position 3 further enhances the electron-withdrawing nature of the molecule, making it more electrophilic and potentially reactive in certain chemical transformations.

Recent studies have highlighted the importance of 4-Amino-2-chloro-3-(trifluoromethyl)benzamide in drug discovery and development. Its unique combination of substituents makes it a promising candidate for various therapeutic applications. For instance, research has shown that this compound exhibits potential anti-tumor activity due to its ability to inhibit specific enzymes involved in cancer cell proliferation. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting its potential use in treating inflammatory diseases.

The synthesis of 4-Amino-2-chloro-3-(trifluoromethyl)benzamide typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable chlorobenzene derivative with an amine group followed by subsequent functionalization to introduce the trifluoromethyl group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

In terms of physical properties, 4-Amino-2-chloro-3-(trifluoromethyl)benzamide has a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, which are commonly used for its characterization.

The biological activity of 4-Amino-2-chloro-3-(trifluoromethyl)benzamide has been extensively studied in recent years. In vitro assays have demonstrated its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory processes. Furthermore, studies using animal models have shown that this compound can reduce inflammation in conditions such as arthritis and colitis, indicating its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, 4-Amino-2-chloro-3-(trifluoromethyl)benzamide has also been explored for its role in agrochemicals. Its ability to inhibit plant pathogens has led to investigations into its potential use as a fungicide or herbicide. Recent research has focused on optimizing its bioavailability and stability under environmental conditions to enhance its effectiveness as an agrochemical agent.

The safety profile of 4-Amino-2-chloro-3-(trifluoromethyl)benzamide has also been evaluated in toxicological studies. Acute toxicity tests indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, chronic exposure studies are still underway to fully assess its long-term safety implications.

In conclusion, 4-Amino-2-chloro-3-(trifluoromethyl)benzamide, with its CAS number 1805454-70-9, is a versatile compound with promising applications in pharmacology, agrochemistry, and materials science. Its unique chemical structure and favorable physical properties make it a valuable tool for researchers seeking innovative solutions in these fields. As ongoing research continues to uncover new insights into its biological activity and therapeutic potential, this compound is poised to play a significant role in future advancements.